Cas no 80115-67-9 (2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro-)

2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro- structure
80115-67-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro-
CAS No:80115-67-9
MF:C8H11FN2O2
MW:186.183545351028
CID:730441
PubChem ID:348852
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro-
    • Uracil, 1,3-diethyl-5-fluoro-
    • 1,3-diethyl-5-fluoropyrimidine-2,4-dione
    • NSC-408344
    • NSC408344
    • 80115-67-9
    • SCHEMBL9802893
    • DTXSID40325047
    • OBQZGHRMWAUWPE-UHFFFAOYSA-N
    • 1,3-diethyl-5-fluorouracil
    • Inchi: 1S/C8H11FN2O2/c1-3-10-5-6(9)7(12)11(4-2)8(10)13/h5H,3-4H2,1-2H3
    • InChI Key: OBQZGHRMWAUWPE-UHFFFAOYSA-N
    • SMILES: FC1=CN(CC)C(N(C1=O)CC)=O

Computed Properties

  • Exact Mass: 186.08053
  • Monoisotopic Mass: 186.08045576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro- Related Literature

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